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Compound of Interest

Compound Name: Stearyl Glycyrrhetinate

Cat. No.: B080798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Stearyl Glycyrrhetinate, a derivative of

glycyrrhetinic acid extracted from the licorice root (Glycyrrhiza glabra). Esteemed for its potent

anti-inflammatory, antioxidant, and skin-soothing properties, this lipophilic compound is a

subject of significant interest in dermatological research and cosmetic science. This document

details its physicochemical properties, synthesis, mechanism of action, and relevant

experimental protocols.

Core Physicochemical Data
Stearyl Glycyrrhetinate is the ester of stearyl alcohol and glycyrrhetinic acid. This modification

enhances its oil solubility and skin penetration, making it a highly effective agent in topical

formulations.[1][2]
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Property Value References

CAS Number 13832-70-7 [1][2][3]

Molecular Formula C48H82O4 [1][4]

Molecular Weight 723.16 g/mol [1][5][6][7]

Appearance White to pale yellowish powder [3][8]

Solubility
Oil-soluble, slightly soluble in

water
[1][9]

Typical Usage Level 0.1% - 1% [4][8]

Synthesis and Manufacturing
The synthesis of Stearyl Glycyrrhetinate is primarily achieved through the esterification of

18β-Glycyrrhetinic Acid. This process enhances the lipophilicity of the parent compound,

thereby improving its stability and bioavailability in lipid-based formulations.[1][2]

General Synthesis Workflow
The production process begins with the extraction of Glycyrrhizin from licorice root. This is

followed by hydrolysis to yield 18β-Glycyrrhetinic Acid, which is then esterified with stearyl

alcohol or a stearyl donor.[1][3]
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Click to download full resolution via product page

Figure 1: General synthesis and purification workflow for Stearyl Glycyrrhetinate.

Mechanism of Action
Stearyl Glycyrrhetinate exerts its biological effects through multiple pathways, primarily

centered on the modulation of inflammatory and oxidative stress responses.

Anti-Inflammatory Activity
The anti-inflammatory properties of Stearyl Glycyrrhetinate are well-documented. It has been

shown to be more potent than its precursor, glycyrrhetinic acid.[10] The proposed mechanisms

include the inhibition of key inflammatory mediators and signaling pathways. Clinical studies

have demonstrated its efficacy in reducing erythema and skin irritation.[10] Some research

suggests that its anti-inflammatory effects may be mediated through the inhibition of signaling

pathways such as NF-κB, MAPKs, and PI3K/Akt.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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